Cas no 22695-02-9 (Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester)

• Product Name: Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
• CAS No: 22695-02-9
• MF: C₁₄H₂₆O₄S
• MW: 290.418843746185
• CID: 275284
• PubChem ID: 89794
• Update Time: 2025-04-19

Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
• bis(2-methylpropyl) 3,3'-sulfanediyldipropanoate
• Bis(2-methylpropyl) 3,3'-thiobispropionate
• Diisobutyl 3,3'-thiodipropionate
• Propanoic acid, 3,3'-thiobis-, bis(2-methylpropyl) ester
• EINECS 245-160-4
• DTXSID1066819
• Propanoic acid, 3,3'-thiobis-, 1,1'-bis(2-methylpropyl) ester
• NS00027240
• 22695-02-9
• 2-methylpropyl 3-[3-(2-methylpropoxy)-3-oxopropyl]sulfanylpropanoate
• SCHEMBL5014586

• Inchi： 1S/C14H26O4S/c1-11(2)9-17-13(15)5-7-19-8-6-14(16)18-10-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： IVXXVLUDEOIOKF-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OCC(C)C)CCC(=O)OCC(C)C

Computed Properties

• Exact Mass: 290.15528
• Monoisotopic Mass: 290.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.032
• Boiling Point: 368.1°Cat760mmHg
• Flash Point: 163°C
• Refractive Index: 1.469
• PSA: 52.6